Cas no 355803-78-0 (Ethyl 11,14-Diepoxyeicosanoate)
355803-78-0 structure
Product Name:Ethyl 11,14-Diepoxyeicosanoate
CAS No:355803-78-0
MF:C22H40O4
MW:368.550607681274
CID:303132
PubChem ID:4153961
Update Time:2025-04-19
Ethyl 11,14-Diepoxyeicosanoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxiranedecanoic acid,3-[(3-pentyl-2-oxiranyl)methyl]-, ethyl ester
- Ethyl 11,14-Diepoxyeicosanoate
- AKOS030255769
- FT-0668221
- 11,14-Diepoxyeicosanoic acid ethyl ester
- Ethyl 10-[3-[(3-pentyloxiran-2-yl)methyl]oxiran-2-yl]decanoate
- DTXSID00400001
- 355803-78-0
- Ethyl 10-(3-((3-pentyloxiran-2-yl)methyl)oxiran-2-yl)decanoate
- ETHYL 3-[(3-PENTYL-2-OXIRANYL)METHYL]-2-OXIRANEDECANOATE
- G76924
-
- Inchi: 1S/C22H40O4/c1-3-5-11-14-18-20(25-18)17-21-19(26-21)15-12-9-7-6-8-10-13-16-22(23)24-4-2/h18-21H,3-17H2,1-2H3
- InChI Key: PEZIQWVKZYIKRH-UHFFFAOYSA-N
- SMILES: O1C(CCCCCCCCCC(=O)OCC)C1CC1C(CCCCC)O1
Computed Properties
- Exact Mass: 368.29300
- Monoisotopic Mass: 368.293
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 18
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.4A^2
- XLogP3: 6.4
Experimental Properties
- Density: 0.981
- Boiling Point: 448°C at 760 mmHg
- Flash Point: 189.9°C
- Refractive Index: 1.471
- PSA: 51.36000
- LogP: 5.56560
Ethyl 11,14-Diepoxyeicosanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E916000-2.5mg |
Ethyl 11,14-Diepoxyeicosanoate |
355803-78-0 | 2.5mg |
$ 210.00 | 2023-09-07 | ||
| TRC | E916000-10mg |
Ethyl 11,14-Diepoxyeicosanoate |
355803-78-0 | 10mg |
$ 775.00 | 2023-09-07 | ||
| TRC | E916000-25mg |
Ethyl 11,14-Diepoxyeicosanoate |
355803-78-0 | 25mg |
$ 1673.00 | 2023-09-07 | ||
| A2B Chem LLC | AF71542-10mg |
Ethyl 11,14-Diepoxyeicosanoate |
355803-78-0 | 10mg |
$1088.00 | 2024-04-20 | ||
| A2B Chem LLC | AF71542-50mg |
Ethyl 11,14-Diepoxyeicosanoate |
355803-78-0 | 50mg |
$2100.00 | 2024-04-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211439-10 mg |
Ethyl 11,14-Diepoxyeicosanoate, |
355803-78-0 | 10mg |
¥2,256.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211439-10mg |
Ethyl 11,14-Diepoxyeicosanoate, |
355803-78-0 | 10mg |
¥2256.00 | 2023-09-05 |
Ethyl 11,14-Diepoxyeicosanoate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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